Cas no 98599-84-9 (4'-Demethyl Homoharringtonine)

4'-Demethyl Homoharringtonine is a bioactive alkaloid derived from cephalotaxus species, structurally related to homoharringtonine. It exhibits potent antineoplastic activity, particularly in inhibiting protein synthesis by targeting the ribosomal A-site. This compound is of interest in oncology research due to its potential efficacy against hematologic malignancies and solid tumors, with studies emphasizing its mechanism of action and therapeutic applications.

4'-Demethyl Homoharringtonine structure

Product Name:4'-Demethyl Homoharringtonine

CAS No:98599-84-9

MF:C₂₈H₃₇NO₉

MW:531.594689130783

CID:801961

PubChem ID:26499229

Update Time:2025-06-20

4'-Demethyl Homoharringtonine Chemical and Physical Properties

Names and Identifiers

- Cephalotaxine,4-hydrogen (2R)-2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate (ester)(9CI)
- 4´-Demethyl Homoharringtonine
- 4?-Demethyl Homoharringtonine
- 4'-DeMethyl HoMoharringtonine
- 5'-Des-O-methylhomoharringtonine
- 98599-84-9
- Homoharringtonine acid
- (3R)-3,7-Dihydroxy-3-[[(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azoniapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl]oxycarbonyl]-7-methyloctanoate
- O~3~-[(2R)-2-(Carboxymethyl)-2,6-dihydroxy-6-methylheptanoyl]cephalotaxine
- DTXSID90650139
- SCHEMBL15827510
- (3R)-3,7-dihydroxy-3-[[(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl]oxycarbonyl]-7-methyloctanoic acid
- LRNKGNYRSLLFRU-KSZYUSJVSA-N
- 4'-Demethyl Homoharringtonine
- Inchi： 1S/C28H37NO9/c1-26(2,33)7-4-9-28(34,15-22(30)31)25(32)38-24-21(35-3)14-27-8-5-10-29(27)11-6-17-12-19-20(37-16-36-19)13-18(17)23(24)27/h12-14,23-24,33-34H,4-11,15-16H2,1-3H3,(H,30,31)/t23-,24-,27+,28-/m1/s1
- InChI Key： LRNKGNYRSLLFRU-KSZYUSJVSA-N
- SMILES： O(C([C@](CC(=O)O)(CCCC(C)(C)O)O)=O)[C@@H]1C(=C[C@]23CCCN2CCC2C=C4C(=CC=2[C@@H]31)OCO4)OC

Computed Properties

Exact Mass: 531.24700
Monoisotopic Mass: 531.24683176g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 38
Rotatable Bond Count: 10
Complexity: 953
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 135Å²

Experimental Properties

PSA: 134.99000
LogP: 2.43020

4'-Demethyl Homoharringtonine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D231150-25mg	4'-Demethyl Homoharringtonine	98599-84-9	25mg	$ 800.00	2023-09-08
TRC	D231150-2.5mg	4'-Demethyl Homoharringtonine	98599-84-9	2.5mg	$523.00	2023-05-18
TRC	D231150-10mg	4'-Demethyl Homoharringtonine	98599-84-9	10mg	$1671.00	2023-05-18